3,4-difluoro-N-methyl-N-phenylbenzamide
Description
3,4-Difluoro-N-methyl-N-phenylbenzamide is a fluorinated benzamide derivative characterized by a 3,4-difluorophenyl group attached to a benzamide core, with an N-methyl and N-phenyl substitution on the amide nitrogen. This structure combines fluorine's electron-withdrawing effects with the steric bulk of the methyl and phenyl groups, influencing its physicochemical and biological properties.
Properties
Molecular Formula |
C14H11F2NO |
|---|---|
Molecular Weight |
247.245 |
IUPAC Name |
3,4-difluoro-N-methyl-N-phenylbenzamide |
InChI |
InChI=1S/C14H11F2NO/c1-17(11-5-3-2-4-6-11)14(18)10-7-8-12(15)13(16)9-10/h2-9H,1H3 |
InChI Key |
OQMHRBYHPSHSLY-UHFFFAOYSA-N |
SMILES |
CN(C1=CC=CC=C1)C(=O)C2=CC(=C(C=C2)F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Features
The following table summarizes key structural differences between 3,4-difluoro-N-methyl-N-phenylbenzamide and related benzamides:
Physicochemical Properties
- Electron Effects : The 3,4-difluoro substitution in all compounds enhances electron withdrawal, stabilizing the amide bond. Methoxy groups in N-(3,4-Difluorophenyl)-3,4,5-trimethoxybenzamide introduce electron-donating effects, altering electronic distribution .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
